1-Bromo-1-ethenylcyclopropane

• CAS RN: 101246-01-9
• Molecular Formula: C5H7Br
• Molecular Weight: 147.01 g/mol
• IUPAC Name: 1-bromo-1-ethenylcyclopropane
• InChI: InChI=1S/C5H7Br/c1-2-5(6)3-4-5/h2H,1,3-4H2
• InChI Key: TYFGGWWWEMJJKM-UHFFFAOYSA-N
• SMILES: C=CC1(CC1)Br
• synonyms: Cyclopropane, 1-bromo-1-ethenyl- (9CI)

Description

1-Bromo-1-ethenylcyclopropane, also known as 1-Bromo-1-ethenylcyclopropane or BECP, is a cyclopropane derivative that has gained significant attention in scientific research due to its unique chemical properties. BECP is a colorless liquid that is soluble in organic solvents and is commonly used as a reagent in organic synthesis reactions.

Mechanism Of Action

The mechanism of action of BECP is not well understood. However, it is believed that BECP undergoes nucleophilic substitution reactions with various nucleophiles such as water and alcohols. This reaction results in the formation of a cyclopropane ring, which is a highly strained ring system that is prone to undergo further reactions.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of BECP. However, it has been reported that BECP exhibits moderate toxicity towards various cell lines. Additionally, BECP has been shown to inhibit the growth of certain bacteria and fungi.

Advantages And Limitations For Lab Experiments

One advantage of using BECP in lab experiments is its ability to undergo nucleophilic substitution reactions with various nucleophiles. This reaction can be used to synthesize a wide range of compounds. However, the highly strained cyclopropane ring system of BECP can make it difficult to handle and store. Additionally, the toxicity of BECP towards certain cell lines can limit its use in certain experiments.

Future Directions

There are several future directions for research on BECP. One area of interest is the development of new synthetic methods for BECP and its derivatives. Additionally, the biological activity of BECP and its derivatives should be further investigated to identify potential therapeutic applications. Finally, the use of BECP in materials science and catalysis should also be explored.

Synthesis Methods

The synthesis of BECP can be achieved through the reaction of cyclopropene with bromine in the presence of a catalyst such as iron(III) chloride. The reaction proceeds through the addition of bromine to the double bond of cyclopropene, forming a bromonium ion intermediate. This intermediate then undergoes ring-opening to form BECP.

Scientific Research Applications

BECP has been widely used in scientific research as a reagent in organic synthesis reactions. It has been used in the synthesis of various compounds such as cyclic ethers, lactones, and amides. Additionally, BECP has been used as a starting material in the synthesis of biologically active compounds such as antitumor agents and antimicrobial agents.